Cas no 1278579-53-5 (1H-Indole, 2,3-dihydro-1-(phenylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

1H-Indole, 2,3-dihydro-1-(phenylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
1278579-53-5 structure
Product Name:1H-Indole, 2,3-dihydro-1-(phenylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:1278579-53-5
MF:C21H26BNO2
MW:335.24764585495
CID:4501184
PubChem ID:130133049
Update Time:2025-04-24

1H-Indole, 2,3-dihydro-1-(phenylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2,3-dihydro-1-(phenylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline
    • 1278579-53-5
    • Inchi: 1S/C21H26BNO2/c1-20(2)21(3,4)25-22(24-20)18-10-11-19-17(14-18)12-13-23(19)15-16-8-6-5-7-9-16/h5-11,14H,12-13,15H2,1-4H3
    • InChI Key: OCAIGGKRGGPTSG-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C2=C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2)CC1

Computed Properties

  • Exact Mass: 335.2056592Da
  • Monoisotopic Mass: 335.2056592Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.7Ų

1H-Indole, 2,3-dihydro-1-(phenylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

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